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Compound of Interest

Compound Name: Triethanolamine phosphate

Cat. No.: B158850

An In-depth Technical Guide to Triethanolamine Phosphate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Triethanolamine phosphate is an organic compound formed from the reaction of
triethanolamine and phosphoric acid.[1] This guide provides a comprehensive overview of its
chemical identity, registry information, synthesis protocols, and key applications, with a focus
on its utility in research and industrial settings. The compound is widely recognized for its
properties as a surfactant, emulsifier, pH adjuster, and corrosion inhibitor.[2][3] This document
consolidates critical data, experimental procedures, and logical workflows to serve as a vital
resource for professionals in chemistry and drug development.

Registry and Chemical Information

Triethanolamine phosphate is registered under CAS number 10017-56-8.[2] Its chemical
structure combines the features of a tertiary amine, a triol, and a phosphate group, which
imparts its versatile properties.[1][2]
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Identifier Value Source(s)

CAS Number 10017-56-8 [2][3][4]
CeH1sNO7P (or

Molecular Formula [11[31141[5]
CeH15NO3-H3POa)

Molecular Weight 247.18 g/mol [11[2][4]1[6]
dihydrogen phosphate;tris(2-

IUPAC Name yerogenp p, ( [1]
hydroxyethyl)azanium
2,2',2"-Nitrilotriethanol

Synonyms [4]
Phosphate
NHFDKKSSQWCEES-

InChl Key [1][2][6]
UHFFFAOYSA-N
White to almost white powder

Appearance or crystal; can also be a [3]

viscous liquid.

Physicochemical Properties

The compound's physical and chemical characteristics make it suitable for a wide range of

applications. It is soluble in water, a key property for its use in agueous formulations.[1][3]
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Property Value Source(s)
Physical State (20°C) Solid

Melting Point 106.0 to 110.0 °C

Purity >98.0% (by Titration)

Solubility Water Soluble [11[3]

Room Temperature
Storage Temperature (Recommended <15°C in a

cool, dark place)

) - Air Sensitive, Hygroscopic;
Handling Conditions _
Store under inert gas.

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and application of
triethanolamine phosphate.

Synthesis via Acid-Base Neutralization

The most common method for synthesizing triethanolamine phosphate is the direct
neutralization of triethanolamine with phosphoric acid.[2] Precise control over molar ratios and
temperature is essential for maximizing yield.[2]

Objective: To synthesize triethanolamine phosphate solution for use as a chemical reagent or
stabilizer.

Materials:

Triethanolamine (reagent grade)

85% Phosphoric Acid solution

Deionized water

Glass reaction vessel
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 Stirring apparatus (e.g., magnetic stirrer and stir bar)
Procedure:

e Add 77 grams (0.52 mole) of triethanolamine to 200 grams of deionized water in a reaction
vessel with continuous stirring.[6]

e Slowly add 20 grams of an 85% solution of phosphoric acid (containing 0.17 mole of
phosphoric acid) to the triethanolamine solution.[6]

o Continue stirring the mixture until the reaction is complete and the solution is homogeneous.
The resulting product is an aqueous solution of triethanolamine phosphate.[6]

o For some applications, the reaction is conducted at elevated temperatures (150°F to 180°F)
for a set duration (e.g., 36 minutes) to ensure the formation of the stabilizer in situ.[7]

o Post-synthesis, the product can be purified by filtration to remove any unreacted solid
impurities if necessary.[2]

Application as a Stabilizer for Colloidal Dispersions

Triethanolamine phosphate is effective as a stabilizer in the synthesis of colloidal
nanoparticles, such as hydrous antimony pentoxide.[6]

Objective: To prepare a stable colloidal dispersion of hydrous antimony pentoxide using a pre-
synthesized triethanolamine phosphate solution as a stabilizer.

Materials:

Antimony trioxide (Sb203)

Hydrogen peroxide (H202)

Deionized water

Triethanolamine phosphate solution (prepared as in Protocol 4.1)

Reflux apparatus
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Procedure:

Prepare the triethanolamine phosphate stabilizer solution as described in Protocol 4.1.[6]

 |In a separate reaction vessel equipped for reflux, create a mixture of 221 grams (0.76 mole)
of antimony trioxide, 1201 grams of water, and 147 grams (1.51 moles) of hydrogen
peroxide.[6]

e Heat this mixture at reflux for approximately 22 minutes.[6]

 After the reflux period, charge the previously prepared triethanolamine phosphate solution
into the hot reaction mixture.[6]

The final product is a stable colloidal dispersion of hydrous antimony pentoxide particles.[6]

Applications and Mechanisms of Action

The unique structure of triethanolamine phosphate, containing a hydrophobic tail precursor
and a hydrophilic head (amine and phosphate groups), underpins its diverse applications.[2]

Corrosion Inhibition

One of the most researched applications is as a corrosion inhibitor for metals like iron and
steel.[2]

e Mechanism: The molecule adsorbs onto the metal surface, forming a protective film. The
lone-pair electrons of the oxygen and nitrogen atoms interact with the d-orbitals of the metal
atoms, while the phosphate group enhances the formation of stable complexes with metal
ions, preventing electrochemical corrosion.[2]

Surfactant and Emulsifier

It is widely used in cosmetics, personal care products, and industrial formulations.[3]

e Function: It acts as an emulsifier, stabilizer, and pH adjuster.[3] Its ability to interact with both
hydrophilic and hydrophobic substances allows it to stabilize mixtures of oil and water,
making it a key ingredient in creams, lotions, and detergents.[1][3]
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Analytical Chemistry

Triethanolamine phosphate serves as a reagent in specific analytical methods.

o Example: It is used in a method for the determination of triethanolamine in water by forming
a soluble complex with copper(ll).[2] It has also been used as a masking agent to block
interference from other metal ions in the quantitative analysis of phosphate radicals.[8]

Visualized Workflows and Relationships

Diagrams generated using Graphviz illustrate key processes and relationships involving
triethanolamine phosphate.

Triethanolamine Phosphoric Acid Deionized Water
(CeH15NO3) (H3POa4) (Solvent)
Reactant Reactant Medium

Mixing & Stirring

Acid-Base
Neutralization

Triethanolamine Phosphate
Solution
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Caption: Synthesis of Triethanolamine Phosphate via Acid-Base Neutralization.

Step 1: Stabilizer Preparation
Mix Triethanolamine
and Water
Step 2: Colloid Synthesis
Add Phosphoric Acid Mix Sb20s3, H202, and Water
Stir to form Heat at Reflux
TEA-Phosphate Solution (22 min)
N\ /

\édd Stabilizer /A\dd to Hot Mixture

Charge TEA-Phosphate
Solution into Colloid Mixture

Stable Colloidal Dispersion
of Hydrous Antimony Pentoxide

Click to download full resolution via product page

Caption: Experimental workflow for use as a stabilizer in colloid synthesis.
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Caption: Logical relationships between properties and applications.
Safety and Handling
Triethanolamine phosphate is classified as a hazardous substance.

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[9][10]

o Precautions: Wear protective gloves, eye protection, and face protection.[9] Wash skin
thoroughly after handling. Use in a well-ventilated area.[10]

» First Aid: In case of skin contact, wash with plenty of water.[9] For eye contact, rinse
cautiously with water for several minutes.[9] If inhaled, move the person into fresh air.[9]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[10]
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For detailed safety information, always refer to the latest Safety Data Sheet (SDS) from the
supplier.[9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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